methanone CAS No. 37104-00-0](/img/structure/B8462228.png)
[2-Amino-5-(2-methyl-1,3-dioxolan-2-yl)phenyl](phenyl)methanone
Cat. No. B8462228
M. Wt: 283.32 g/mol
InChI Key: IDVPXBIYMFWUEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04519938
Procedure details
2-Amino-5-(2-methyl-1,3-dioxolan-2-yl)benzophenone (1.0 g, 3.54 m mol) was dissolved in 30 ml absolute ethanol. To this was added 1M perchloric acid (14 ml). The resulting mixture was stirred at room temperature for 18 hrs. The mixture was made basic with 3N sodium hydroxide solution and then extracted with several portions of methylene chloride. The combined methylene chloride extracts were washed with water, dried with anhydrous sodium sulfate, and evaporated to yield a yellow product (0.79 g) of mp. 158°-161° C. A portion of the product was recrystallized from a mixture of methylene chloride and hexane to yield material of mp. 158°-162° C.
Quantity
1 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:15]=[CH:14][C:13]([C:16]2([CH3:21])OCC[O:17]2)=[CH:12][C:3]=1[C:4]([C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1)=[O:5].Cl(O)(=O)(=O)=O.[OH-].[Na+]>C(O)C>[C:16]([C:13]1[CH:14]=[CH:15][C:2]([NH2:1])=[C:3]([CH:12]=1)[C:4]([C:6]1[CH:7]=[CH:8][CH:9]=[CH:10][CH:11]=1)=[O:5])(=[O:17])[CH3:21] |f:2.3|
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Inputs
Step One
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Name
|
|
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Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
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NC1=C(C(=O)C2=CC=CC=C2)C=C(C=C1)C1(OCCO1)C
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|
Name
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|
|
Quantity
|
30 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
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Step Two
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Name
|
|
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Quantity
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14 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl(=O)(=O)(=O)O
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Step Three
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
[OH-].[Na+]
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
The resulting mixture was stirred at room temperature for 18 hrs
|
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Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
|
Workups
EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
extracted with several portions of methylene chloride
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WASH
|
Type
|
WASH
|
|
Details
|
The combined methylene chloride extracts were washed with water
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried with anhydrous sodium sulfate
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
Outcomes
Product
Details
Reaction Time |
18 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(=O)C=1C=CC(=C(C(=O)C2=CC=CC=C2)C1)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.79 g | |
| YIELD: CALCULATEDPERCENTYIELD | 93.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
